Cas no 112631-54-6 (Isoquinoline, 3-chloro-6,7-dimethyl-)

• Product Name: Isoquinoline, 3-chloro-6,7-dimethyl-
• CAS No: 112631-54-6
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 1200180
• Update Time: 2024-08-05

Isoquinoline, 3-chloro-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-chloro-6,7-dimethyl-

• Inchi： 1S/C11H10ClN/c1-7-3-9-5-11(12)13-6-10(9)4-8(7)2/h3-6H,1-2H3
• InChI Key： YCLJVEASLCZRAG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C)C(C)=C2)C=C(Cl)N=1

Computed Properties

• Exact Mass: 191.0503

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Melting Point: 114-117 °C
• Boiling Point: 305.0±37.0 °C(Predicted)
• PSA: 12.89
• pka: 2.56±0.40(Predicted)